N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C25H21F2N5OS/c1-2-14-8-9-16-17(12-28)25(34-21(16)10-14)31-24(33)18-13-29-32-20(22(26)27)11-19(30-23(18)32)15-6-4-3-5-7-15/h3-7,11,13-14,22H,2,8-10H2,1H3,(H,31,33)
• InChI Key: ZNHMRNYKYJGYLZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=C4N=C(C=C(N4N=C3)C(F)F)C5=CC=CC=C5
• Molecular Formula: C25H21F2N5OS
• Molecular Weight: 477.5 g/mol

Description

N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

The synthesis of N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the benzothiophene core, followed by the introduction of the cyano and ethyl groups. The pyrazolo[1,5-a]pyrimidine moiety is then constructed through a series of cyclization reactions. Industrial production methods may involve optimization of these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The presence of the benzothiophene and pyrazolo[1,5-a]pyrimidine rings allows for oxidation reactions, which can be facilitated by reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The cyano and difluoromethyl groups can participate in nucleophilic substitution reactions, often using reagents like sodium methoxide or potassium tert-butoxide.

Cyclization: The formation of the pyrazolo[1,5-a]pyrimidine ring involves cyclization reactions, typically under acidic or basic conditions.

Scientific Research Applications

N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure allows it to interact with various biological targets, making it useful in biochemical studies.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano and difluoromethyl groups play a crucial role in binding to these targets, while the benzothiophene and pyrazolo[1,5-a]pyrimidine rings provide structural stability. The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar compounds include other benzothiophene and pyrazolo[1,5-a]pyrimidine derivatives. the presence of the cyano and difluoromethyl groups in N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide makes it unique. These groups enhance its binding affinity and specificity for certain molecular targets, distinguishing it from other related compounds.